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Compound of Interest

Compound Name: N-Allylmethylamine

Cat. No.: B1265532 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Allylmethylamine (CAS No. 627-37-2), a secondary amine featuring both allyl and methyl

functional groups, is a versatile chemical intermediate with significant potential across various

scientific disciplines. Its unique structural characteristics make it a valuable building block in

organic synthesis, particularly in the development of novel pharmaceuticals and advanced

polymer materials. This technical guide provides a comprehensive overview of the core

research areas involving N-Allylmethylamine, including its synthesis, physicochemical

properties, and key applications. It aims to equip researchers, scientists, and drug development

professionals with the foundational knowledge to explore and leverage the potential of this

dynamic molecule.

Physicochemical and Biological Properties
A thorough understanding of the physicochemical and biological properties of N-
Allylmethylamine and its prominent derivatives is crucial for their effective application. The

following tables summarize key quantitative data for N-Allylmethylamine and two of its well-

known antifungal derivatives, Naftifine and Terbinafine.

Table 1: Physicochemical Properties of N-Allylmethylamine and its Derivatives
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Property N-Allylmethylamine
Naftifine
Hydrochloride

Terbinafine
Hydrochloride

Molecular Formula C4H9N[1] C21H22ClN[2] C21H26ClN[3]

Molecular Weight 71.12 g/mol [1] 323.9 g/mol [2] 327.90 g/mol [4]

Boiling Point 64-66 °C[1]
162-167 °C (at 2.00

Pa)[1]
417.9 °C[5]

Melting Point N/A 177 °C[1] ~205 °C[4]

Density 0.741 g/mL at 25 °C[1]
1.082 g/cm³

(Predicted)[1]
N/A

Refractive Index n20/D 1.412[1] N/A N/A

Water Solubility Miscible[1] Slightly Soluble 0.63% (w/v)[4]

pKa
9.88 ± 0.10

(Predicted)[1]
N/A 7.10[4]

LogP 0.27[6] N/A 5.9[5]

Table 2: Antifungal Activity of N-Allylmethylamine Derivatives

Compound Target Organism IC50 (nM) Reference

Terbinafine
Trichophyton rubrum

(Squalene Epoxidase)
3.3 [7]

Naftifine
Trichophyton rubrum

(Squalene Epoxidase)
9.4 [7]

Terbinafine
Candida albicans

(Squalene Epoxidase)
1300 [7]

Naftifine
Candida albicans

(Squalene Epoxidase)
31000 [7]

Key Research Areas and Applications
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N-Allylmethylamine serves as a critical starting material and functional monomer in several

cutting-edge research and development areas.

Drug Discovery and Medicinal Chemistry
The N-allylmethylamine scaffold is a cornerstone in the development of allylamine antifungals,

a class of drugs that inhibit the enzyme squalene epoxidase, a key component in the fungal

ergosterol biosynthesis pathway.[4][8] This inhibition leads to a deficiency in ergosterol, an

essential component of the fungal cell membrane, and a toxic accumulation of squalene,

ultimately resulting in fungal cell death.[4] Prominent examples of drugs built upon this scaffold

include Naftifine and Terbinafine, which are widely used to treat dermatophytic infections.[9]

The versatility of the N-allylmethylamine structure also extends to other therapeutic areas.

Derivatives have been investigated as potential MEK inhibitors for the treatment of solid

tumors. The RAS/RAF/MEK/ERK signaling pathway is frequently overactive in many cancers,

and inhibiting MEK1/2 can block downstream signaling, leading to reduced cell proliferation

and apoptosis.[10] While direct synthesis of MEK inhibitors from N-Allylmethylamine is not yet

widely documented, its structural motifs are relevant to the design of novel kinase inhibitors.

Polymer Science and Materials Chemistry
In polymer science, N-Allylmethylamine is utilized as a functional monomer to create

polymers with tailored properties.[1] It can be used to synthesize poly(N-allylmethylamine)

and its copolymers, which can be further functionalized to create materials for various

applications. For instance, plasma-polymerized allylamine coatings can be deposited on

surfaces to introduce amine functionalities, which are valuable for improving adhesion,

biocompatibility, and for the covalent immobilization of biomolecules.[11] These functionalized

surfaces have potential applications in biomedical devices, sensors, and as platforms for cell

culture.

Experimental Protocols
To facilitate further research, this section provides detailed experimental protocols for the

synthesis of N-Allylmethylamine and a key derivative.

Synthesis of N-Allylmethylamine
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Materials:

Allyl chloride

40% aqueous solution of methylamine

Hydrochloric acid (HCl)

Potassium hydroxide (KOH)

Ether

Magnesium sulfate (MgSO4)

Standard laboratory glassware (dropping funnel, flask, condenser, etc.)

Procedure:

In a well-ventilated fume hood, add allyl chloride in a 4:1 molar ratio in portions from a

dropping funnel to a 40% aqueous solution of methylamine at room temperature with

constant stirring.

Continue stirring the solution at room temperature for 3-4 hours.

Carefully acidify the solution with HCl.

Extract the unreacted allyl chloride with ether.

Concentrate the aqueous amine hydrochloride solution under reduced pressure.

Transfer the concentrated solution to a Favorsky flask equipped with a Liebig condenser and

a receiver cooled by ice.

Slowly add a highly concentrated KOH solution through a dropping funnel to the heated

reaction mixture.

Collect the fraction boiling between 64-66 °C.

Dry the collected fraction over MgSO4 and distill again to obtain pure N-Allylmethylamine.
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Expected Yield: Approximately 65%.[1]

Synthesis of Naftifine
Materials:

N-Methyl-1-naphthalenemethylamine hydrochloride

Sodium carbonate

Dimethylformamide (DMF)

Cinnamyl chloride

Toluene

Anhydrous sodium sulfate

Procedure:

Dissolve 1.42 g of N-methyl-1-naphthalenemethylamine hydrochloride and 2.89 g of sodium

carbonate in 10 ml of dimethylformamide.

Add 1.25 g of cinnamyl chloride dropwise at room temperature.

Continue stirring at room temperature for 18 hours.

Filter the reaction mixture and concentrate the filtrate under reduced pressure.

Dissolve the residue in toluene and dry with anhydrous sodium sulfate.

Filter and concentrate the solution to obtain Naftifine.[1]

Visualizing Key Pathways and Processes
Graphical representations of signaling pathways and experimental workflows are essential for a

clear understanding of complex scientific concepts.
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Caption: Workflow for the synthesis of N-Allylmethylamine.
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Caption: Mechanism of action of allylamine antifungal drugs.
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Caption: The RAS/RAF/MEK/ERK signaling pathway and the point of intervention for MEK

inhibitors.

Future Research Directions
The unique reactivity of N-Allylmethylamine presents numerous opportunities for future

research and development.

Novel Drug Scaffolds: Exploration of N-Allylmethylamine as a scaffold for the synthesis of

novel bioactive molecules beyond antifungals and kinase inhibitors is a promising area. Its

ability to participate in various chemical transformations could lead to the discovery of new

therapeutic agents with unique mechanisms of action.

Advanced Materials: Further investigation into the polymerization and functionalization of N-
Allylmethylamine can lead to the development of advanced materials with tailored

properties. This includes smart polymers that respond to environmental stimuli, new

biocompatible materials for medical implants, and functional coatings with enhanced

performance characteristics.

Catalysis: The amine and allyl functionalities of N-Allylmethylamine make it a potential

ligand for metal catalysts. Research into its application in catalysis could uncover new and

efficient catalytic systems for a variety of organic transformations.

Conclusion
N-Allylmethylamine is a versatile and valuable chemical entity with broad applicability in both

medicinal chemistry and materials science. Its role as a fundamental building block for potent

antifungal agents is well-established, and its potential in the development of other therapeutics

and advanced materials is an active area of research. This technical guide provides a solid

foundation for scientists and researchers to explore the diverse opportunities presented by this

remarkable molecule, paving the way for future innovations and discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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